Cas no 68342-51-8 (2-Propenenitrile, 3-amino-2-(phenylsulfonyl)-)

2-Propenenitrile, 3-amino-2-(phenylsulfonyl)- structure
68342-51-8 structure
Product Name:2-Propenenitrile, 3-amino-2-(phenylsulfonyl)-
CAS No:68342-51-8
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD00245817
CID:393353
PubChem ID:4143244
Update Time:2025-04-19

2-Propenenitrile, 3-amino-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-amino-2-(phenylsulfonyl)-
    • 3-amino-2-(benzenesulfonyl)prop-2-enenitrile
    • 68342-51-8
    • (Z)-3-amino-2-(phenylsulfonyl)acrylonitrile
    • 3-amino-2-phenylsulfonylacrylonitrile
    • AKOS030240210
    • 2-(Aminomethylene)phenylsulphonyl acetonitrile
    • DTXSID90399854
    • MDL: MFCD00245817
    • Inchi: 1S/C9H8N2O2S/c10-6-9(7-11)14(12,13)8-4-2-1-3-5-8/h1-6H,10H2
    • InChI Key: KHHBTMWGMOVXHF-UHFFFAOYSA-N
    • SMILES: S(C(C#N)=CN)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 208.03074
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 83.95

2-Propenenitrile, 3-amino-2-(phenylsulfonyl)- Pricemore >>

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